Ono 1301

Pharmacology Cardiovascular Platelet Biology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H24N2O4
Molecular Weight 428.5 g/mol
Cat. No. B15572543
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Technical Parameters


Basic Identity
Product NameOno 1301
Molecular FormulaC26H24N2O4
Molecular Weight428.5 g/mol
Structural Identifiers
InChIInChI=1S/C26H24N2O4/c29-25(30)18-31-24-13-5-11-22-19(9-4-12-23(22)24)14-16-32-28-26(20-7-2-1-3-8-20)21-10-6-15-27-17-21/h1-3,5-11,13,15,17H,4,12,14,16,18H2,(H,29,30)/b28-26+
InChIKeyWBBLIRPKRKYMTD-BYCLXTJYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ONO 1301 Compound Profile & Baseline


ONO-1301 (ONO-AP 500-02) is a non-prostanoid, orally active, long-acting prostacyclin (PGI2) mimetic [1]. Its mechanism of action is distinguished by a dual activity: it acts as an agonist at the IP receptor to stimulate cyclic adenosine monophosphate (cAMP) production and concurrently possesses inhibitory activity against thromboxane A2 (TXA2) synthase [2], [3]. This dual pharmacology differentiates it from other prostacyclin analogs which typically lack the TXA2 synthase inhibitory component. The compound has a molecular formula of C₂₆H₂₄N₂O₄ and a molecular weight of 428.49 g/mol [1].

Dual pathway action IP agonism combined with TXA₂ synthase inhibition
Chronic study compatible Extended PK profile resists receptor desensitization
Tissue repair signaling Upregulates HGF and VEGF for angiogenesis and anti-fibrosis models

ONO 1301: Critical Distinctions from In-Class Agonists


Generic substitution of ONO-1301 with other in-class prostacyclin agonists, such as beraprost, iloprost, or treprostinil, is not scientifically justified due to fundamental differences in molecular pharmacology that dictate distinct functional outcomes. ONO-1301 is a non-prostanoid compound with a unique dual mechanism of IP receptor agonism and TXA2 synthase inhibition [1], [2]. This dual action confers a critical advantage: it escapes the receptor desensitization that limits the efficacy of standard IP agonists like beraprost upon repeated administration [2]. Furthermore, ONO-1301's capacity to induce sustained hepatocyte growth factor (HGF) production and angiogenesis is not a universal property of the prostacyclin class but a specific feature linked to its IP-mediated cAMP elevation [3]. Therefore, substituting ONO-1301 with a compound lacking its TXA2 synthase inhibitory activity or its distinct pharmacokinetic profile would result in a loss of these documented therapeutic effects, compromising experimental reproducibility and translational validity.

IP agonist substitution
Standard IP agonists (e.g., beraprost) may develop receptor desensitization with repeated dosing, diminishing antiplatelet effect.
Pure TXA₂ synthase inhibitor mismatch
Lacks IP-mediated cAMP elevation and HGF/VEGF induction; angiogenic and anti-fibrotic signaling may be lost.
Formulation inconsistency
Free solution does not reproduce the enhanced tissue targeting and infarct reduction observed with sustained-release nanoparticles.

ONO 1301 Comparative Evidence Profile


Sustained Antiplatelet Effect without Desensitization

ONO-1301 demonstrates a superior resistance to functional desensitization compared to the representative IP agonist beraprost. In a head-to-head study, repeated administration of beraprost (0.3 mg/kg/day for 10 days) to mice resulted in a complete loss of its inhibitory effect on ex vivo collagen-induced platelet aggregation. In contrast, the antiplatelet effect of ONO-1301 (3 mg/kg/day) was fully retained under the identical repeated dosing regimen [1]. This is attributed to ONO-1301's concomitant inhibition of TXA2 synthesis, which prevents the compensatory increase in TXA2 production that mediates desensitization to beraprost [1].

Antiplatelet desensitization
Head-to-head
ONO 1301: effect maintained; TXB₂ stable
Beraprost: effect lost; TXB₂ increased
Sustained antiplatelet response in chronic dosing; avoids class-related desensitization
Mouse; 10-day repeated administration; collagen-induced aggregation
Pharmacology Cardiovascular Platelet Biology

Long-Acting IP Agonism and Sustained cAMP Response

ONO-1301 is a non-prostanoid PGI2 mimetic that possesses a unique dual mechanism: it acts as an agonist at the prostacyclin (IP) receptor and also directly inhibits thromboxane A2 (TXA2) synthase [1]. This is a critical differentiator from other clinically used PGI2 analogs like beraprost, iloprost, and treprostinil, which are solely IP receptor agonists [2]. In vitro, ONO-1301 concentration-dependently inhibited collagen-induced platelet aggregation with an IC₅₀ value of 460 nM . Importantly, its inhibition of arachidonic acid-induced TXA2 production was demonstrated in platelets genetically lacking the IP receptor, proving this activity is independent of IP agonism [1].

PK and cAMP duration
Class-level
Plasma t½ ≈ 5.6 h
cAMP elevation ≥ 8 h post-dose
Extended exposure supports less frequent dosing in chronic studies
Rat; single SC administration; vs. prostanoid analogs (t½
Angiogenic response
Cross-study comparable
62.6% ↑ capillary density (P
Reported angiogenic increase; supports tissue repair study endpoints
Murine MI model; slow-release formulation; 7 days post-treatment
Survival in pulmonary hypertension
Head-to-head
ONO 1301: 80% survival at 6 weeks
Vehicle: 30% survival
Reported survival benefit; supports preclinical efficacy endpoint context
Rat monocrotaline model; repeated SC administration
Nanoparticle vs. solution
Head-to-head
ONO-1301NPs: smaller infarct, preserved capillaries, better flow
Free solution: inferior on all endpoints
Formulation-dependent efficacy; free solution does not recapitulate nanoparticle benefit
Rat I/R model; 24 h post-injury
Isomer-specific activity
Supporting evidence
(E)-ONO 1301: active IP agonist / TXA₂ inhibitor
(Z)-ONO 1301: inactive isomer (CAS 153814-74-5)
Commercial inactive isomer enables structure-specific attribution in experiments
Validated negative control for fibrosis, angiogenesis, inflammation models
Pharmacology Signal Transduction Enzymology

Pro-Angiogenic Activity in Ischemic Tissue

ONO-1301 exhibits a superior angiogenic profile compared to direct administration of the growth factor HGF. In a murine sponge angiogenesis model, daily treatment with ONO-1301 resulted in a sustained increase in hemoglobin and HGF levels within the sponge for a full 14-day period. In contrast, direct injection of HGF as a positive control caused hemoglobin and HGF levels to peak at day 7 and then decline significantly by day 14 [1]. This prolonged effect is mediated by ONO-1301's ability to promote endogenous HGF synthesis and upregulate c-Met expression, driven by a sustained, IP-receptor-dependent increase in plasma cAMP concentration [1].

Angiogenic response
Cross-study comparable
62.6% ↑ capillary density (P
Reported angiogenic increase; supports tissue repair study endpoints
Murine MI model; slow-release formulation; 7 days post-treatment
Survival in pulmonary hypertension
Head-to-head
ONO 1301: 80% survival at 6 weeks
Vehicle: 30% survival
Reported survival benefit; supports preclinical efficacy endpoint context
Rat monocrotaline model; repeated SC administration
Nanoparticle vs. solution
Head-to-head
ONO-1301NPs: smaller infarct, preserved capillaries, better flow
Free solution: inferior on all endpoints
Formulation-dependent efficacy; free solution does not recapitulate nanoparticle benefit
Rat I/R model; 24 h post-injury
Isomer-specific activity
Supporting evidence
(E)-ONO 1301: active IP agonist / TXA₂ inhibitor
(Z)-ONO 1301: inactive isomer (CAS 153814-74-5)
Commercial inactive isomer enables structure-specific attribution in experiments
Validated negative control for fibrosis, angiogenesis, inflammation models
Angiogenesis Growth Factors cAMP Signaling

Survival Benefit in Pulmonary Hypertension

In a rat model of monocrotaline (MCT)-induced pulmonary arterial hypertension (PAH), oral administration of ONO-1301 significantly attenuated the increase in right ventricular systolic pressure (RVSP) and the ratio of right ventricular weight to body weight (RV/BW), key hemodynamic markers of disease severity [1]. Kaplan-Meier survival curve analysis from a related study demonstrated that the effect of ONO-1301 on improving survival in this model was comparable to that of an endothelin receptor antagonist (ERA) and a phosphodiesterase-5 (PDE5) inhibitor [2]. This class-level inference positions ONO-1301's efficacy as being on par with established, clinically used PAH therapies, despite its distinct dual mechanism of action.

Survival in pulmonary hypertension
Head-to-head
ONO 1301: 80% survival at 6 weeks
Vehicle: 30% survival
Reported survival benefit; supports preclinical efficacy endpoint context
Rat monocrotaline model; repeated SC administration
Pulmonary Hypertension Cardiovascular Disease In Vivo Pharmacology

ONO 1301 Research Application Scenarios


Chronic Ischemia and Myocardial Repair Studies

ONO-1301 is uniquely suited for long-term in vivo studies of thrombosis, atherosclerosis, and chronic cardiovascular disease where repeated dosing is required. Its demonstrated ability to retain antiplatelet efficacy after 10 days of administration, in contrast to the desensitization seen with beraprost, makes it the preferred choice for experiments where consistent target engagement over time is critical [1]. This property is essential for studies of chronic disease progression, extended ischemia-reperfusion protocols, or investigations into the long-term effects of PGI2 signaling without the confounding variable of receptor tachyphylaxis.

Pulmonary Hypertension and Fibrosis Research

For research focused on therapeutic angiogenesis, wound healing, or organ regeneration, ONO-1301 provides a powerful and durable stimulus. The evidence shows it sustains HGF production and hemoglobin levels in a sponge angiogenesis model for a full 14 days, doubling the effective duration compared to direct HGF administration [2]. This makes ONO-1301 a valuable reagent for models of myocardial infarction, peripheral artery disease, or chronic wound healing, where a sustained, endogenous growth factor response is more physiologically relevant and experimentally convenient than repeated administration of recombinant proteins.

Fibrosis and Cirrhosis: NASH and Diabetic Nephropathy

ONO-1301 is a highly relevant tool for PAH research, particularly in studies investigating the modulation of the prostacyclin-thromboxane axis. Its in vivo efficacy in the MCT-induced PAH rat model, which is comparable to that of an ERA and a PDE5 inhibitor, validates its use as a reference compound [3]. Because its dual mechanism of action (IP agonism plus TXA2 synthase inhibition) is distinct from that of ERAs or PDE5 inhibitors, ONO-1301 is an ideal candidate for testing novel combination therapy strategies that target multiple pathogenic pathways simultaneously, with the potential for additive or synergistic effects.

Regenerative Medicine and Cell Therapy Support

ONO-1301 has been shown to prevent the expression of key adhesion and co-stimulatory molecules (ICAM-1, B7.2, CD40) on monocytes with the same potency as prostaglandin E1 [4]. This makes ONO-1301 a useful tool for researchers studying the intersection of prostaglandin signaling and immune cell function, particularly in models of chronic inflammation, atherosclerosis, or transplant immunology. Its specific IP receptor agonism allows for the dissection of receptor-specific effects on monocyte activation and T-cell co-stimulation, which are central to the pathogenesis of many inflammatory and autoimmune conditions.

Application
Selection Property
Validation Focus
Chronic myocardial ischemia & repair studies
Sustained pro-angiogenic and anti-fibrotic dual signaling
Capillary density and cardiac function endpoints
Pulmonary hypertension research
Dual IP agonism / TXA₂ synthase inhibition
Survival and hemodynamic endpoints
Liver and kidney fibrosis models (NASH, diabetic nephropathy)
HGF induction with MCP-1/TGF-β1 suppression
Fibrosis markers and organ function endpoints
Tissue engineering and cell therapy support
Pro-angiogenic / cytoprotective scaffold incorporation
Graft angiogenesis and functional integration endpoints
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